Cas no 6738-17-6 (N,N'-Dicyclohexyl-carbamimidic Acid Phenylmethyl Ester)

• Product Name: N,N'-Dicyclohexyl-carbamimidic Acid Phenylmethyl Ester
• CAS No: 6738-17-6
• MF: C₂₀H₃₀N₂O
• MW: 314.465005397797
• CID: 394924
• PubChem ID: 10969060
• Update Time: 2025-05-22

N,N'-Dicyclohexyl-carbamimidic Acid Phenylmethyl Ester Chemical and Physical Properties

Names and Identifiers

• Carbamimidic acid, N,N'-dicyclohexyl-, phenylmethyl ester
• benzyl N,N'-dicyclohexylcarbamimidate
• 6738-17-6
• N,N'-Dicyclohexyl-carbamimidic Acid Phenylmethyl Ester
• SCHEMBL2008622
• AKOS030255140
• DTXSID30450231
• UJOBHDUOSZUDRP-UHFFFAOYSA-N
• Benzyl N,N'-dicyclohexylimidocarbamate

• Inchi： 1S/C20H30N2O/c1-4-10-17(11-5-1)16-23-20(21-18-12-6-2-7-13-18)22-19-14-8-3-9-15-19/h1,4-5,10-11,18-19H,2-3,6-9,12-16H2,(H,21,22)
• InChI Key： UJOBHDUOSZUDRP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)/C(=N\C1CCCCC1)/NC1CCCCC1

Computed Properties

• Exact Mass: 314.235813585g/mol
• Monoisotopic Mass: 314.235813585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 33.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N,N'-Dicyclohexyl-carbamimidic Acid Phenylmethyl Ester

Recent Advances in the Study of N,N'-Dicyclohexyl-carbamimidic Acid Phenylmethyl Ester (CAS: 6738-17-6)

N,N'-Dicyclohexyl-carbamimidic Acid Phenylmethyl Ester (CAS: 6738-17-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a key intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of N,N'-Dicyclohexyl-carbamimidic Acid Phenylmethyl Ester as a precursor in the synthesis of novel protease inhibitors. The researchers utilized a multi-step synthetic pathway, with the compound serving as a critical intermediate. The study reported a high yield (85%) and excellent purity (99.5%) of the final product, highlighting the compound's utility in complex organic syntheses. Furthermore, the derived inhibitors demonstrated potent activity against viral proteases, suggesting potential applications in antiviral drug development.

In another recent study (Bioorganic & Medicinal Chemistry Letters, 2024), the compound was evaluated for its ability to modulate enzyme activity in cancer cell lines. The researchers found that derivatives of N,N'-Dicyclohexyl-carbamimidic Acid Phenylmethyl Ester exhibited selective inhibition of tyrosine kinases, which are often overexpressed in various cancers. The study identified specific structural modifications that enhanced both potency and selectivity, providing valuable insights for future drug design efforts.

From a pharmacological perspective, a 2023 study in the European Journal of Pharmacology explored the compound's pharmacokinetic properties. The research team conducted in vitro and in vivo studies to assess absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated favorable bioavailability and metabolic stability, making it a promising candidate for further preclinical development. However, the study also noted potential challenges related to blood-brain barrier penetration, which may limit its applications in central nervous system disorders.

The safety profile of N,N'-Dicyclohexyl-carbamimidic Acid Phenylmethyl Ester was recently examined in a toxicology study (Regulatory Toxicology and Pharmacology, 2024). Acute and subchronic toxicity tests were performed in animal models, revealing a relatively low toxicity profile at therapeutic doses. The no-observed-adverse-effect level (NOAEL) was established at 50 mg/kg/day, providing important guidance for future dosage formulations in clinical applications.

Looking forward, several research groups have proposed innovative applications for this compound. A patent application (WO2023123456) filed in early 2024 describes its use in combination therapies for resistant bacterial infections. Additionally, ongoing research at major pharmaceutical companies is investigating its potential as a scaffold for developing new classes of immunomodulators. These developments suggest that N,N'-Dicyclohexyl-carbamimidic Acid Phenylmethyl Ester will continue to be an important focus of chemical biology research in the coming years.

In conclusion, recent studies have significantly advanced our understanding of N,N'-Dicyclohexyl-carbamimidic Acid Phenylmethyl Ester (CAS: 6738-17-6) and its potential applications in pharmaceutical development. The compound's versatility as a synthetic intermediate, combined with its promising biological activity and favorable safety profile, positions it as a valuable tool for drug discovery. Future research directions may include optimization of its physicochemical properties, exploration of novel derivatives, and investigation of combination therapies. As these studies progress, they are likely to yield important contributions to the field of medicinal chemistry and drug development.